Cas no 865160-87-8 (N-(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-fluorobenzamide)

• Product Name: N-(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-fluorobenzamide
• CAS No: 865160-87-8
• MF: C₁₉H₁₈FN₃O₃S
• MW: 387.427926540375
• CID: 6147144
• PubChem ID: 3309123
• Update Time: 2025-07-16

N-(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-fluorobenzamide
• N-[(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-fluorobenzamide
• AKOS024605843
• F1359-1332
• N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-fluorobenzamide
• 865160-87-8
• (Z)-N-(6-acetamido-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide

• Inchi： 1S/C19H18FN3O3S/c1-12(24)21-15-7-8-16-17(11-15)27-19(23(16)9-10-26-2)22-18(25)13-3-5-14(20)6-4-13/h3-8,11H,9-10H2,1-2H3,(H,21,24)/b22-19-
• InChI Key： QPFTYCHREYEKHS-QOCHGBHMSA-N
• SMILES： S1/C(=N\C(C2C=CC(=CC=2)F)=O)/N(CCOC)C2C=CC(=CC1=2)NC(C)=O

Computed Properties

• Exact Mass: 387.10529078g/mol
• Monoisotopic Mass: 387.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.3Ų

Additional information on N-(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-fluorobenzamide

Comprehensive Overview of N-(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-fluorobenzamide (CAS 865160-87-8)

N-(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-fluorobenzamide, with the CAS number 865160-87-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of functional groups such as acetamido, methoxyethyl, and fluorobenzamide contributes to its unique chemical properties and potential applications.

In recent years, the scientific community has shown increasing interest in benzothiazole-based compounds due to their potential therapeutic benefits. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of these molecules, which could lead to the development of novel drugs. The CAS 865160-87-8 compound, with its intricate molecular structure, is a prime candidate for such studies. Its fluorobenzamide moiety, for instance, is often associated with enhanced bioavailability and metabolic stability, making it a valuable scaffold in drug design.

One of the most frequently searched topics related to this compound is its potential role in targeted therapy. With the rise of personalized medicine, scientists are exploring how N-(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-fluorobenzamide could be tailored to interact with specific biological targets. This aligns with the growing demand for precision medicine, where treatments are customized based on individual genetic profiles. The compound's benzothiazole core has been linked to interactions with enzymes and receptors involved in various disease pathways, further fueling its research appeal.

Another area of interest is the compound's synthetic accessibility. Chemists are keen on optimizing the synthesis of CAS 865160-87-8 to improve yield and purity. This is particularly relevant in the context of green chemistry, where sustainable and efficient synthetic methods are prioritized. The methoxyethyl group in the compound's structure, for example, offers opportunities for modular synthesis, enabling the creation of analogs with tailored properties.

The pharmacokinetic profile of N-(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-fluorobenzamide is also a hot topic among researchers. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is critical for evaluating its potential as a drug candidate. The fluorobenzamide component, known for its lipophilicity, may influence the compound's ability to cross cell membranes, a key factor in its bioavailability.

In addition to its pharmaceutical applications, CAS 865160-87-8 is being studied for its potential use in material science. The benzothiazole scaffold is known to exhibit interesting photophysical properties, making it a candidate for developing organic electronic materials. This interdisciplinary approach highlights the versatility of N-(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-fluorobenzamide beyond traditional medicinal chemistry.

As the demand for novel bioactive compounds continues to grow, CAS 865160-87-8 remains a focal point of research. Its complex structure and multifunctional groups offer a wealth of opportunities for innovation in drug discovery and beyond. Whether it's exploring its mechanism of action or optimizing its synthesis, this compound represents a promising avenue for scientific advancement.